Cas no 30684-05-0 (3-Phenylpropan-1-amine hydrochloride)

• Product Name: 3-Phenylpropan-1-amine hydrochloride
• CAS No: 30684-05-0
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• CID: 307400
• PubChem ID: 458430
• Update Time: 2025-05-23

3-Phenylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpropan-1-amine hydrochloride
• 3-phenylpropylazanium,chloride
• Benzenepropanamine,hydrochloride (1:1)
• 1-ammonium-3-phenylpropane chloride
• 3-phenyl-1-propylamine hydrochloride
• 3-phenylpropan-1-aminium chloride
• 3-Phenyl-propylamin, Hydrochlorid
• 3-Phenylpropylamine hydrochloride
• 3-phenyl-propylamine, hydrochloride
• AC1L1TO3
• Benzenepropanamine, hydrochloride
• PROPYLAMINE, 3-PHENYL-, HYDROCHLORIDE
• SureCN1551608
• USAF EL-41
• DTXSID90952928
• NSC211733
• Q27266203
• 73SG6SV34I
• 30684-05-0
• ISOBENZIDRINE HYDROCHLORIDE
• EN300-7713266
• 3-phenylpropan-1-amine;hydrochloride
• 3-Phenylpropylamine, hydrochloride
• benzenepropanamine hydrochloride
• 3-Phenylpropan-1-amine--hydrogen chloride (1/1)
• Phenpropylamine hydrochlolride
• NSC-211733

• Inchi： 1S/C9H13N.ClH/c10-8-4-7-9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8,10H2;1H
• InChI Key： KLEBMSJOJMXVFP-UHFFFAOYSA-N
• SMILES： Cl.NCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 156.972
• Monoisotopic Mass: 171.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 217.3°Cat760mmHg
• Flash Point: 90.6°C
• PSA: 22.3
• LogP: 3.08020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-Phenylpropan-1-amine hydrochloride

Comprehensive Overview of 3-Phenylpropan-1-amine hydrochloride (CAS No. 30684-05-0): Properties, Applications, and Market Insights

3-Phenylpropan-1-amine hydrochloride (CAS No. 30684-05-0), also known as hydrochloride salt of 3-phenylpropylamine, is an organic compound with significant relevance in pharmaceutical and chemical research. This white crystalline powder is widely utilized as a key intermediate in synthesizing bioactive molecules, particularly in medicinal chemistry. The compound's molecular formula is C₉H₁₄ClN, with a molecular weight of 171.67 g/mol, and it demonstrates excellent solubility in water and polar organic solvents.

The growing interest in amine derivatives like 3-Phenylpropan-1-amine HCl stems from their versatile applications in drug discovery. Researchers frequently search for "3-Phenylpropan-1-amine hydrochloride synthesis" and "CAS 30684-05-0 applications," reflecting the compound's importance in developing central nervous system (CNS) active compounds. Its structural features make it valuable for creating molecules with potential neurotransmitter-modulating properties.

From a chemical perspective, 3-Phenylpropan-1-amine hydrochloride contains both aromatic and aliphatic components, granting it unique physicochemical characteristics. The phenyl group contributes to lipophilicity, while the amine hydrochloride moiety enhances water solubility. This balanced amphiphilic nature makes it particularly useful in formulation development, addressing common queries about "solubility of phenylpropylamine derivatives" and "pharmaceutical salt selection."

In pharmaceutical applications, 3-Phenylpropan-1-amine HCl serves as a crucial building block for various therapeutic agents. Current research trends show increased interest in "amine-containing drug candidates 2024" and "CNS drug intermediates," where this compound plays a significant role. Its structural motif appears in compounds being investigated for neurological conditions, aligning with the growing focus on mental health pharmaceuticals.

The synthesis of 3-Phenylpropan-1-amine hydrochloride typically involves the reduction of 3-phenylpropionitrile or reductive amination of cinnamaldehyde. Process chemists often search for "efficient synthesis of 30684-05-0" and "green chemistry approaches to amine hydrochlorides," reflecting industry demands for sustainable production methods. Recent advancements have focused on catalytic hydrogenation techniques to improve yield and purity.

Quality control of 3-Phenylpropan-1-amine hydrochloride follows strict pharmaceutical standards, with analytical methods including HPLC, NMR, and mass spectrometry. Laboratory professionals frequently inquire about "CAS 30684-05-0 purity analysis" and "spectroscopic characterization of amine salts." The compound typically shows ≥98% purity in commercial samples, with residual solvents and heavy metals within pharmacopeial limits.

Market analysis reveals steady growth in demand for 3-Phenylpropan-1-amine HCl, particularly from contract research organizations and academic institutions. Search trends indicate interest in "bulk suppliers of 3-phenylpropylamine hydrochloride" and "30684-05-0 price trends 2024." The compound's market is influenced by pharmaceutical R&D expenditure and the development of novel CNS therapeutics.

Storage and handling of 3-Phenylpropan-1-amine hydrochloride require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers at room temperature maintains stability. Technical queries often include "shelf life of amine hydrochlorides" and "compatibility of 30684-05-0 with common excipients," important considerations for formulation scientists.

Regulatory status of 3-Phenylpropan-1-amine hydrochloride varies by region, but it's generally available for research purposes. Compliance specialists search for "regulatory status of CAS 30684-05-0" and "GMP manufacturing of phenylpropylamine derivatives." The compound appears in several pharmacopeias as a reference standard, underscoring its pharmaceutical relevance.

Future prospects for 3-Phenylpropan-1-amine HCl appear promising, particularly in neuroscience research. Emerging search terms like "novel applications of 3-phenylpropylamine derivatives" and "30684-05-0 in drug repurposing" suggest expanding interest. The compound's structural flexibility continues to inspire new therapeutic applications, maintaining its position as a valuable research chemical.

Comparative studies with structurally similar compounds like 2-phenylethylamine hydrochloride or 4-phenylbutylamine derivatives often appear in scientific literature. Researchers investigating "structure-activity relationships of aromatic amines" and "bioisosteric replacements for phenylpropylamine" find 3-Phenylpropan-1-amine hydrochloride particularly informative for molecular design.

In conclusion, 3-Phenylpropan-1-amine hydrochloride (CAS No. 30684-05-0) remains a compound of significant scientific and commercial interest. Its dual aromatic-aliphatic character, pharmaceutical applicability, and research versatility ensure continued relevance in chemical and medicinal research. The compound addresses multiple contemporary needs in drug development while offering opportunities for novel applications in emerging therapeutic areas.